Cas no 67467-55-4 (Digoxin O-Tetra-acetate)

• Product Name: Digoxin O-Tetra-acetate
• CAS No: 67467-55-4
• MF: C₅₁H₇₄O₁₉
• MW: 991.121878147125
• CID: 5719051
• PubChem ID: 13456126
• Update Time: 2025-05-24

Digoxin O-Tetra-acetate Chemical and Physical Properties

Names and Identifiers

• Digoxin, Derivative of
• Digoxin O-Tetra-acetate
• Card-20(22)-enolide, 12-(acetyloxy)-3-[(O-3,4-di-O-acetyl-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-O-3-O-acetyl-2,6-dideoxy-β-D-ribo-hexopyranosyl-(1→4)-3-O-acetyl-2,6-dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy-

• Inchi： 1S/C51H74O19/c1-24-46(67-31(8)56)38(63-27(4)52)21-44(61-24)69-48-26(3)62-45(22-40(48)65-29(6)54)70-47-25(2)60-43(20-39(47)64-28(5)53)68-34-13-15-49(9)33(18-34)11-12-36-37(49)19-41(66-30(7)55)50(10)35(14-16-51(36,50)58)32-17-42(57)59-23-32/h17,24-26,33-41,43-48,58H,11-16,18-23H2,1-10H3/t24-,25-,26-,33-,34+,35-,36-,37+,38+,39+,40+,41-,43+,44+,45+,46-,47-,48-,49+,50+,51+/m1/s1
• InChI Key： RSURLHVMZLSPCB-AUTFTWOTSA-N
• SMILES： C[C@]12[C@@H](C[C@]3([H])[C@]4(CC[C@H](O[C@]5([H])O[C@H](C)[C@@H](O[C@]6([H])O[C@H](C)[C@@H](O[C@]7([H])O[C@H](C)[C@@H](OC(=O)C)[C@@H](OC(=O)C)C7)[C@@H](OC(=O)C)C6)[C@@H](OC(=O)C)C5)C[C@@]4([H])CC[C@@]3([H])[C@]1(CC[C@@H]2C1COC(=O)C=1)O)C)OC(=O)C

Computed Properties

• Exact Mass: 990.48243013g/mol
• Monoisotopic Mass: 990.48243013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 70
• Rotatable Bond Count: 17
• Complexity: 2030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 21
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 233Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 923.5±65.0 °C(Predicted)
• pka: 14.36±0.70(Predicted)

Additional information on Digoxin O-Tetra-acetate

Digoxin O-Tetra-acetate (CAS No. 67467-55-4): A Comprehensive Overview

Digoxin O-Tetra-acetate, also known as Digoxin O-Tetra-acetate or Digoxin tetraacetate, is a highly specialized compound with significant applications in the field of cardiovascular research and drug development. This compound, identified by the CAS number 67467-55-4, is a derivative of digoxin, a well-known cardiac glycoside used in the treatment of heart failure and certain arrhythmias. The tetra-acetylation of digoxin's hydroxyl groups enhances its stability and bioavailability, making it a valuable tool in both research and therapeutic contexts.

The structural modification of digoxin to form Digoxin O-Tetra-acetate involves the acetylation of four hydroxyl groups, which not only improves its pharmacokinetic properties but also facilitates its use in various experimental settings. Recent studies have highlighted the potential of this compound in exploring the mechanisms of action of cardiac glycosides at a molecular level. For instance, researchers have utilized Digoxin O-Tetra-acetate to investigate its binding affinity to sodium-potassium ATPase (Na+/K+-ATPase), a key target for digoxin's cardiotoxic effects.

In terms of synthesis, the production of Digoxin O-Tetra-acetate requires precise chemical engineering techniques. The acetylation process is typically carried out under controlled conditions to ensure the formation of stable acetyl derivatives. This compound is often synthesized using acetic anhydride as an acetylating agent, with the reaction monitored to prevent over-acetylation or side reactions. The resulting product is a white crystalline powder that is highly soluble in organic solvents, making it ideal for use in vitro and in vivo studies.

From a pharmacological perspective, Digoxin O-Tetra-acetate has shown promise in preclinical models for its ability to modulate ion channels and improve cardiac function. Recent research has demonstrated that this compound can enhance the contractility of cardiomyocytes without inducing excessive cellular stress, which could have implications for the development of safer heart failure therapies. Additionally, studies on its metabolomics profile have provided insights into its biotransformation pathways, paving the way for personalized medicine approaches.

The application of Digoxin O-Tetra-acetate extends beyond traditional cardiovascular research. It has been employed in neurobiology to explore the role of glycosides in neuronal signaling and synaptic plasticity. For example, experiments using this compound have revealed its potential to modulate calcium signaling pathways in neurons, suggesting its utility in neurodegenerative disease models.

From an industrial standpoint, the demand for Digoxin O-Tetra-acetate has grown due to its role as an intermediate in drug discovery programs. Pharmaceutical companies are leveraging this compound to design novel cardiac glycoside analogs with improved efficacy and reduced toxicity. The integration of computational chemistry tools with experimental validation has further accelerated this process, enabling researchers to predict and optimize the pharmacokinetic properties of derivatives like Digoxin O-Tetra-acetate.

In conclusion, Digoxin O-Tetra-acetate (CAS No. 67467-55-4) stands as a pivotal compound in contemporary biomedical research. Its unique chemical properties and versatile applications make it an indispensable tool for advancing our understanding of cardiac glycosides and their therapeutic potential. As ongoing studies continue to uncover new insights into its mechanisms and applications, this compound is poised to play an even greater role in shaping future treatments for cardiovascular and neurological disorders.